![molecular formula C18H21N5OS B298811 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide](/img/structure/B298811.png)
5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide is a chemical compound that has gained significant attention in the scientific community due to its potential in various applications.
Mechanism of Action
The mechanism of action of 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in cancer cell growth. Specifically, it is thought to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit cell proliferation and migration. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide in lab experiments is its potential as an anti-cancer agent. However, there are also some limitations to using this compound. For example, it may be difficult to obtain in large quantities, and its mechanism of action is not fully understood.
Future Directions
There are a number of future directions for research on 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide. One potential direction is to further investigate its potential as an anti-cancer agent. Additionally, research could focus on understanding the compound's mechanism of action and identifying potential targets for its activity. Finally, research could also explore the compound's potential in other areas, such as anti-inflammatory or antioxidant therapies.
Synthesis Methods
The synthesis of 5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide involves a multi-step process. The starting material for this synthesis is 4-methoxyphenyl hydrazine, which undergoes a reaction with 2,5-dimethyl-3-oxo-2,3-dihydro-1H-pyrrole-1-carbaldehyde to form the Schiff base. The Schiff base then reacts with ethyl acetoacetate to form the corresponding pyrrole derivative. This derivative is then reacted with thiosemicarbazide to form the desired compound.
Scientific Research Applications
5-ethyl-4-({[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}amino)-4H-1,2,4-triazol-3-yl hydrosulfide has shown potential in various scientific research applications. One of the most promising applications is in the field of medicinal chemistry, where this compound has been studied for its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells, making it a promising candidate for further research.
properties
Molecular Formula |
C18H21N5OS |
---|---|
Molecular Weight |
355.5 g/mol |
IUPAC Name |
3-ethyl-4-[(E)-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylideneamino]-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C18H21N5OS/c1-5-17-20-21-18(25)23(17)19-11-14-10-12(2)22(13(14)3)15-6-8-16(24-4)9-7-15/h6-11H,5H2,1-4H3,(H,21,25)/b19-11+ |
InChI Key |
KSGXRHRSLYKQCW-YBFXNURJSA-N |
Isomeric SMILES |
CCC1=NNC(=S)N1/N=C/C2=C(N(C(=C2)C)C3=CC=C(C=C3)OC)C |
SMILES |
CCC1=NNC(=S)N1N=CC2=C(N(C(=C2)C)C3=CC=C(C=C3)OC)C |
Canonical SMILES |
CCC1=NNC(=S)N1N=CC2=C(N(C(=C2)C)C3=CC=C(C=C3)OC)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.